Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C6H15N3 B8807509 4-Ethylpiperazin-1-amine CAS No. 34924-93-1

4-Ethylpiperazin-1-amine

Cat. No. B8807509
CAS RN: 34924-93-1
M. Wt: 129.20 g/mol
InChI Key: AHAPEYABSDOBIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04267175

Procedure details

A solution of N-ethyl-N'-nitroso piperazine (4.0 g, 0.028 mole) in anhydrous freshly distilled tetrahydrofuran (80 ml) was added dropwise to a stirred suspension of lithium aluminium hydride (1.5 g, excess) under nitrogen in anhydrous tetahydrofuran (160 ml) at 20°-25° C. After addition stirring was continued for a further 8 hours. Work up via controlled addition of water (1.5 ml), 10% sodium hydroxide (2.25 ml) and water (3.75 ml) gave N-amino-N'-ethyl piperazine (2.26 g, 63%) as a pale straw coloured oil.
Name
N-ethyl-N'-nitroso piperazine
Quantity
4 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
80 mL
Type
reactant
Reaction Step One
Name
lithium aluminium hydride
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
2.25 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
3.75 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
1.5 mL
Type
solvent
Reaction Step Two
Name
N-amino-N'-ethyl piperazine
Yield
63%

Identifiers

REACTION_CXSMILES
[CH2:1]([N:3]1[CH2:8][CH2:7][N:6]([N:9]=O)[CH2:5][CH2:4]1)[CH3:2].O1CCCC1.[H-].[Al+3].[Li+].[H-].[H-].[H-].[OH-].[Na+]>O>[NH2:9][N:6]1[CH2:7][CH2:8][N:3]([CH2:1][CH3:2])[CH2:4][CH2:5]1 |f:2.3.4.5.6.7,8.9|

Inputs

Step One
Name
N-ethyl-N'-nitroso piperazine
Quantity
4 g
Type
reactant
Smiles
C(C)N1CCN(CC1)N=O
Name
tetrahydrofuran
Quantity
80 mL
Type
reactant
Smiles
O1CCCC1
Name
lithium aluminium hydride
Quantity
1.5 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Step Two
Name
sodium hydroxide
Quantity
2.25 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
3.75 mL
Type
solvent
Smiles
O
Name
water
Quantity
1.5 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After addition

Outcomes

Product
Details
Reaction Time
 8 h
Name
N-amino-N'-ethyl piperazine
Type
product
Smiles
NN1CCN(CC1)CC
Measurements
Type Value Analysis
AMOUNT: MASS 2.26 g
YIELD: PERCENTYIELD 63%
YIELD: CALCULATEDPERCENTYIELD 62.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.